![molecular formula C21H28N4O2S B3006803 N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide CAS No. 2034347-84-5](/img/structure/B3006803.png)
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
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Description
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity and Molecular Docking Studies
Pyrazole derivatives have been designed, synthesized, and evaluated for their topoisomerase IIα inhibitory activity and in vitro cytotoxicity against a panel of cancerous cell lines. For instance, a study on ethyl 4-(3-(aryl)-1-phenyl-1H-pyrazol-4-yl)-2-oxo-6-(pyridin-3-yl)cyclohex-3-enecarboxylates and related compounds demonstrated significant cytotoxicity against HeLa, NCI-H460, and MCF-7 cancer cell lines. Molecular docking studies provided insights into plausible binding modes of these compounds to the topoisomerase IIα protein, suggesting their potential as anticancer agents (Alam et al., 2016).
Catalysis in Organic Synthesis
Pyrazole derivatives have also shown promise in catalysis, specifically in asymmetric transfer hydrogenation of ketones. Studies involving (pyrazolyl)ethyl)pyridine Fe(II) and Ni(II) complexes demonstrated their efficacy in facilitating transfer hydrogenation reactions, underlining the utility of pyrazole derivatives in organic synthesis and their potential role in developing new catalytic processes (Magubane et al., 2017).
Antitumor Properties
Some pyrazole derivatives incorporating the thiophene moiety have been synthesized and evaluated for their antitumor activities. These compounds showed promising activities against hepatocellular carcinoma (HepG2) cell lines, highlighting the potential of pyrazole and thiophene-based derivatives in the development of new antitumor agents (Gomha et al., 2016).
Antioxidant Activity
Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity. The research indicated significant antioxidant properties of these compounds, suggesting their potential applications in combating oxidative stress-related diseases (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O2S/c1-15-12-16(2)25(24-15)19(18-9-11-28-14-18)13-23-21(27)20(26)22-10-8-17-6-4-3-5-7-17/h6,9,11-12,14,19H,3-5,7-8,10,13H2,1-2H3,(H,22,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VURSQRXLOOEGOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(CNC(=O)C(=O)NCCC2=CCCCC2)C3=CSC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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